Cas no 13073-35-3 (L-Ethionine)

L-Ethionine structure

Product Name:L-Ethionine

CAS No:13073-35-3

MF:C₆H₁₃NO₂S

MW:163.23792052269

MDL:MFCD00002626

CID:160933

PubChem ID:25674

Update Time:2025-04-19

L-Ethionine Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-4-(ethylthio)butanoic acid
- L-Ethionine
- L-Homocysteine,S-ethyl-
- ETH
- Ethionine
- NSC 82393
- H-ETH-OH
- l-butyricaci
- s-ethyl-homocystein
- s-ethyl-l-homocystein
- S-ethyl-L-homocysteine
- L-ethionine L-ethionine
- Nsc82393
- L-ETHIONINE 98+%
- L -ETHIONINE 99%
- MDL： MFCD00002626
- Inchi： 1S/C6H13NO2S/c1-2-10-4-3-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-/m0/s1
- InChI Key： GGLZPLKKBSSKCX-YFKPBYRVSA-N
- SMILES： S(CC)CC[C@@H](C(=O)O)N

Computed Properties

Exact Mass: 163.06700
Monoisotopic Mass: 163.067
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 5
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 88.6A^2

Experimental Properties

Color/Form: Not determined
Density: 1.164±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 280 °C (dec.) (lit.)
Boiling Point: 310.4°Cat760mmHg
Flash Point: 141.5°C
Refractive Index: 22 ° (C=1, 1mol/L HCl)
Solubility: Dissolution (70 g/l) (25 º C),
PSA: 88.62000
LogP: 1.24180
Solubility: Not determined
Merck: 3738
Specific Rotation: D24 +25.1°; D23 +20.1° (1N HCl) (Armstrong, Lewis)

L-Ethionine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26
RTECS：ES6825300
Hazardous Material Identification：
Storage Condition：-20°C Freezer
Risk Phrases：R36/37/38

L-Ethionine Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Ethionine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM283358-1g	(S)-2-Amino-4-(ethylthio)butanoic acid	13073-35-3	95%	1g	$701	2021-06-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	E1260-250MG	L-Ethionine	13073-35-3		250mg	¥1583.81	2023-09-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	E1260-1G	L-Ethionine	13073-35-3		1g	¥5542.18	2023-09-26
TRC	E890435-250mg	L-Ethionine	13073-35-3		250mg	$ 136.00	2023-09-07
TRC	E890435-500mg	L-Ethionine	13073-35-3		500mg	$170.00	2023-05-18
TRC	E890435-1g	L-Ethionine	13073-35-3		1g	$ 305.00	2023-09-07
TRC	E890435-2g	L-Ethionine	13073-35-3		2g	$557.00	2023-05-18
TRC	E890435-5g	L-Ethionine	13073-35-3		5g	$ 1000.00	2023-09-07
TRC	E890435-10g	L-Ethionine	13073-35-3		10g	$1782.00	2023-05-18
Chemenu	CM283358-1g	(S)-2-Amino-4-(ethylthio)butanoic acid	13073-35-3	95%	1g	$701	2022-06-13

L-Ethionine Production Method

L-Ethionine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:13073-35-3)L-乙硫胺酸

Order Number:LE2467926

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:38

Price ($):discuss personally

Email:18501500038@163.com

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4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

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